Cas no 153307-11-0 (2,2'-(1,4-Phenylene)bis[9,9-diethyl-7-(2-methylbutan-2-yl)-9H-fluorene])

• Product Name: 2,2'-(1,4-Phenylene)bis[9,9-diethyl-7-(2-methylbutan-2-yl)-9H-fluorene]
• CAS No: 153307-11-0
• MF: C₅₀H₅₈
• MW: 658.995534420013
• CID: 2779110
• Update Time: 2023-08-07

2,2'-(1,4-Phenylene)bis[9,9-diethyl-7-(2-methylbutan-2-yl)-9H-fluorene] Chemical and Physical Properties

Names and Identifiers

• Exalite 404
• 9H-Fluorene, 2,2'-(1,4-phenylene)bis[7-(1,1-dimethylpropyl)-9,9-diethyl-
• 2,2'-p-Phenylenebis[9,9-diethyl-7-(1,1-dimethylpropyl)-9H-fluorene]
• 2,2'-(1,4-Phenylene)bis[9,9-diethyl-7-(2-methylbutan-2-yl)-9H-fluorene]

• Inchi： 1S/C50H58/c1-11-47(7,8)37-23-27-41-39-25-21-35(29-43(39)49(13-3,14-4)45(41)31-37)33-17-19-34(20-18-33)36-22-26-40-42-28-24-38(48(9,10)12-2)32-46(42)50(15-5,16-6)44(40)30-36/h17-32H,11-16H2,1-10H3
• InChI Key： YWNFNXRPESKBPN-UHFFFAOYSA-N
• SMILES： C1(CC)(CC)C2C=C(C3C=CC(=CC=3)C3C=CC4C5C=CC(C(C)(C)CC)=CC=5C(CC)(CC)C=4C=3)C=CC=2C2C=CC(C(C)(C)CC)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 50
• Rotatable Bond Count: 10
• Complexity: 1020
• XLogP3: 16.8
• Topological Polar Surface Area: 0